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Compound of Interest

Compound Name: 9-(3-Chloropropyl)-9h-carbazole

CAS No.: 96576-84-0

Cat. No.: B8710455

Get Quote

Executive Summary
N-(3-chloropropyl)carbazole (IUPAC: 9-(3-chloropropyl)-9H-carbazole) is a tricyclic aromatic

heterocycle functionalized with a reactive alkyl chloride tail. It serves as a pivotal "linker"

intermediate in medicinal chemistry, most notably in the synthesis of the antipsychotic and

cocaine antagonist Rimcazole. Its utility stems from the differential reactivity of the propyl

chain's terminal halide, allowing for precise nucleophilic substitution reactions—typically with

secondary amines like piperazine derivatives—to generate complex bioactive scaffolds.

Nomenclature & Chemical Identity
This compound is an N-substituted derivative of 9H-carbazole. The nitrogen atom of the

carbazole ring (position 9) is alkylated with a 3-chloropropyl chain.
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Parameter Data / Descriptor

IUPAC Name 9-(3-chloropropyl)-9H-carbazole

Common Name N-(3-chloropropyl)carbazole

Synonyms

1-Chloro-3-(9-carbazolyl)propane; 3-(9H-

Carbazol-9-yl)propyl chloride; 9-(3-

Chloropropyl)carbazole

CAS Registry Number

1934-22-1 (Note: Often prepared in situ; 9-(3-

bromopropyl)carbazole [CAS 2732-25-4] is the

common commercial analog)

Molecular Formula C₁₅H₁₄ClN

Molecular Weight 243.73 g/mol

SMILES ClCCCN1c2ccccc2c3ccccc13

InChI Key
(Computed) UJOBWOGCFQCDNV-

UHFFFAOYSA-N (Base carbazole structure)

Structural Analysis[4]
Carbazole Core: A tricyclic aromatic system consisting of two benzene rings fused to a

central pyrrole ring. It is electron-rich and fluorescent.

Linker: A three-carbon (propyl) aliphatic chain.

Reactive Terminus: A primary alkyl chloride. The C-Cl bond is susceptible to nucleophilic

attack (Sɴ2), making it an ideal electrophile for attaching the carbazole moiety to other

pharmacophores.

Synthesis & Reaction Mechanism
The synthesis of 9-(3-chloropropyl)carbazole exploits the differential reactivity of dihaloalkanes.

The standard protocol involves the N-alkylation of carbazole using 1-bromo-3-chloropropane.

Reaction Logic
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Since the C-Br bond is weaker and more polarized than the C-Cl bond, the bromine atom acts

as the superior leaving group. By controlling stoichiometry and temperature, the carbazolide

anion (generated by a base) selectively displaces the bromide, leaving the chloride intact for

subsequent transformations.

Protocol: N-Alkylation of Carbazole
Reagents:

Carbazole (1.0 eq)

1-Bromo-3-chloropropane (1.2 – 1.5 eq)

Base: Potassium Hydroxide (KOH) or Sodium Hydride (NaH)

Solvent: DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide)

Catalyst (Optional): Tetrabutylammonium bromide (TBAB) for phase-transfer conditions.

Step-by-Step Methodology:

Deprotonation: Dissolve carbazole in DMF. Add the base (e.g., NaH) slowly at 0°C under an

inert atmosphere (

). Stir for 30 minutes to generate the nucleophilic carbazolide anion.

Observation: Evolution of

gas; solution may darken.

Alkylation: Add 1-bromo-3-chloropropane dropwise to the reaction mixture. Maintain

temperature at 0°C–RT to prevent bis-alkylation or side reactions at the chloro-terminus.

Reaction: Stir at room temperature for 3–12 hours. Monitor via TLC (Hexane:EtOAc 9:1).

Workup: Quench with ice water. The product will precipitate or separate as an oil. Extract

with dichloromethane (DCM).

Purification: Wash organic layer with brine, dry over
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, and concentrate. Recrystallize from ethanol or purify via silica gel chromatography to yield
the white/off-white solid.

Mechanism Diagram (DOT)
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Caption: Selective N-alkylation of carbazole using 1-bromo-3-chloropropane. The carbazolide

anion preferentially attacks the C-Br bond due to bromine's superior leaving group ability.

Key Applications
Pharmaceutical Intermediate: Rimcazole Synthesis
The primary utility of 9-(3-chloropropyl)carbazole is as the precursor for Rimcazole, a

carbazole-derivative investigated as an antipsychotic and for the treatment of cocaine abuse.

Reaction: The chloropropyl carbazole reacts with cis-3,5-dimethylpiperazine.

Mechanism: A second Sɴ2 substitution where the secondary amine of the piperazine

displaces the terminal chloride.
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Significance: This modular approach allows for the rapid generation of "carbazole-linker-

amine" libraries for Structure-Activity Relationship (SAR) studies targeting dopamine

transporters.

Materials Science
Photoconductivity: Carbazole derivatives are widely used in organic light-emitting diodes

(OLEDs) and photorefractive polymers. The chloropropyl derivative serves as a monomeric

unit or a grafting agent to attach carbazole pendants to polymer backbones (e.g.,

polysiloxanes), enhancing hole-transport properties.

Safety & Handling (E-E-A-T)
Hazard Class: Alkyl Halide / Irritant.

Skin/Eye Contact: Causes skin irritation and serious eye irritation. The alkyl chloride moiety

is a potential alkylating agent; avoid direct contact.

Inhalation: May cause respiratory irritation. Handle in a fume hood.

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent hydrolysis or

oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Isothiocyanate derivatives of 9-[3-(cis-3,5-dimethyl-1-piperazinyl)propyl]carbazole
(rimcazole): irreversible ligands for the dopamine transporter - PubMed
[pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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